Cas no 1005207-24-8 (4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene)

• Product Name: 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene
• CAS No: 1005207-24-8
• Molecular Formula: C₉H₈OF₃Cl
• Molecular Weight: 224.60742
• CID: 1126014
• PubChem ID: 53429220

4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene Properties

Names and Identifiers

• 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene
• Benzene, 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)-
• AKOS012624985
• EN300-1930109
• 1005207-24-8
• 4-methoxy-3-(trifluoromethyl)benzyl chloride
• DA-16485
• DTXSID60700094
• SCHEMBL2023009

• InChIKey： KTLOQWHAYACDFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8ClF3O/c1-14-8-3-2-6(5-10)4-7(8)9(11,12)13/h2-4H,5H2,1H3
• SMILES： COC1=C(C=C(C=C1)CCl)C(F)(F)F

Computed Properties

• Exact Mass: 224.021577g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.021577g/mol
• Heavy Atom Count: 14
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų
• Molecular Weight: 224.61g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes